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oxalate salt

Cat. No.: B141270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to address false positive results encountered during DPD (N,N-diethyl-

p-phenylenediamine) free chlorine testing. Our aim is to equip researchers, scientists, and drug

development professionals with the necessary tools to ensure accurate and reliable chlorine

measurements in their experimental work.

Troubleshooting Guide: Investigating False Positive
DPD Free Chlorine Results
False positive results in DPD free chlorine tests are a common issue, primarily caused by the

presence of other oxidizing agents in the sample that can react with the DPD indicator,

mimicking the presence of free chlorine. This guide provides a systematic approach to

identifying and mitigating these interferences.

A logical first step in troubleshooting is to follow a structured workflow to diagnose the potential

cause of the false positive result.
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Caption: A systematic workflow for troubleshooting false positive DPD test results.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of false positive results in DPD free chlorine tests?

A1: False positives are typically caused by oxidizing agents other than free chlorine that can

also oxidize the DPD reagent. The most common interfering substances include:

Monochloramine: Often present in municipal water supplies, it can cause a slow, drifting

color change that is mistaken for free chlorine.[1][2][3]

Other Halogens: Bromine and iodine will react with DPD to produce a pink color.[1]

Oxidized Metals: Oxidized forms of manganese and chromium are known interferents.[3]

Other Oxidants: Ozone and hydrogen peroxide can also lead to false positive results.[1]

Q2: How can I distinguish between a true free chlorine reading and interference from

monochloramine?

A2: A key indicator of monochloramine interference is a slow, gradual increase in color intensity

after the initial mixing of the DPD reagent.[1][2] Free chlorine reacts almost instantaneously. To

definitively differentiate, a sequential test for free and total chlorine should be performed. The

immediate reading is for free chlorine, and a subsequent reading after the addition of

potassium iodide (which catalyzes the reaction with chloramines) gives the total chlorine. The

difference between the two values represents the combined chlorine (monochloramine)

concentration.[1]
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The signaling pathway below illustrates the reactions:
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Caption: DPD reaction pathways for free and combined chlorine.

Q3: Can high concentrations of chlorine or bromine lead to inaccurate results?

A3: Yes, very high concentrations of chlorine (above 10 ppm) or bromine (above 20 ppm) can

bleach the DPD indicator, leading to a falsely low or even zero reading.[4] If a sample is

suspected to have high sanitizer levels but shows a low reading, a dilution of the sample

should be prepared and re-tested.[4]

Experimental Protocols
Protocol 1: Standard DPD Free and Total Chlorine Test

This protocol allows for the differentiation of free and combined chlorine.
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Materials:

Spectrophotometer or colorimeter

Cuvettes

DPD Free Chlorine reagent powder pillows or solution

DPD Total Chlorine reagent powder pillows or solution (containing potassium iodide)

Deionized water

Sample to be tested

Procedure:

Blank Preparation: Fill a clean cuvette with the water sample and use it to zero the

instrument.

Free Chlorine Measurement: a. To a separate clean cuvette, add the prescribed volume of

the sample. b. Add the DPD Free Chlorine reagent and mix gently. c. Immediately (within one

minute) place the cuvette in the instrument and record the reading. This is the free chlorine

concentration.[1][2]

Total Chlorine Measurement: a. To the same cuvette used for the free chlorine measurement,

add the DPD Total Chlorine reagent. b. Allow a reaction time of at least three minutes. c.

Place the cuvette in the instrument and record the reading. This is the total chlorine

concentration.

Calculation:

Combined Chlorine (mg/L) = Total Chlorine (mg/L) - Free Chlorine (mg/L)

Protocol 2: Mitigation of Manganese Interference

This protocol describes how to correct for interference from oxidized manganese.

Materials:
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Potassium Iodide solution (30 g/L)

Sodium Arsenite solution (5 g/L)

Equipment from Protocol 1

Procedure:

Initial Measurement (Chlorine + Manganese): a. Perform the DPD free chlorine test as

described in Protocol 1 on the untreated sample. b. Record this value as Reading A.

Manganese Measurement: a. Take a new aliquot of the sample. b. Add 3 drops of Potassium

Iodide solution and wait for 1 minute. c. Add 3 drops of Sodium Arsenite solution and mix.

This will remove the chlorine, leaving only the oxidized manganese to react. d. Perform the

DPD free chlorine test on this pre-treated sample. e. Record this value as Reading B.

Calculation:

True Free Chlorine (mg/L) = Reading A - Reading B

Quantitative Data on Interfering Substances
The following table provides a summary of common interfering substances and the

approximate concentration levels at which they may cause false positive results in DPD free

chlorine tests.
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Interfering
Substance

Typical
Concentration
Causing
Interference

Effect on DPD Test Mitigation Strategy

Monochloramine 1-4 mg/L

Slow color

development, leading

to a "phantom"

reading that increases

over time.[1]

Perform sequential

free and total chlorine

tests; read free

chlorine within 1

minute.[1][2]

Bromine
> 10 ppm (can cause

bleaching)

Immediate pink color

development, read as

free chlorine.[4]

Use a test kit

specifically designed

to differentiate

between chlorine and

bromine.

Iodine Any detectable level

Immediate pink color

development, read as

free chlorine.[1]

Use an alternative

method for chlorine

detection if iodine is

present.

Oxidized Manganese > 0.03 mg/L

Immediate and stable

pink color,

indistinguishable from

free chlorine.[2]

Follow the

manganese

interference mitigation

protocol (Protocol 2).

Oxidized Chromium Any detectable level
Can cause a positive

interference.

Pre-treatment with

specific reagents may

be required.

Ozone Any detectable level

Immediate reaction

with DPD, causing a

false positive.[1]

Allow sample to off-

gas before testing.

Hydrogen Peroxide Varies
Can cause a positive

interference.

Use of a peroxidase-

based test or

alternative chlorine

detection method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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